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Abstract
This technical guide provides a comprehensive overview of the microstructure evolution of as-

cast titanium aluminide (TiAl) alloys. It is intended for researchers, scientists, and materials

engineers working on the development and processing of these advanced intermetallic

materials. This document details the solidification pathways, subsequent solid-state phase

transformations, and the influence of post-casting heat treatments on the final microstructure.

Quantitative data from various studies are summarized in tabular format to facilitate

comparison. Detailed experimental protocols for casting and microstructural characterization

are also provided. Furthermore, signaling pathways, experimental workflows, and logical

relationships are visualized using Graphviz diagrams to offer a clear and concise

understanding of the core concepts.

Introduction
Titanium aluminide alloys, particularly those based on the gamma (γ-TiAl) phase, are

prominent candidates for high-temperature structural applications in the aerospace and

automotive industries due to their low density, high specific strength, and good creep resistance

at elevated temperatures. The mechanical properties of TiAl alloys are intrinsically linked to

their microstructure, which is established during casting and can be subsequently tailored

through heat treatments. The as-cast microstructure, however, often exhibits chemical

segregation and coarse grain structures, which can be detrimental to mechanical performance.

A thorough understanding of the microstructural evolution from the molten state is therefore

crucial for optimizing the properties of these alloys.
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This guide explores the fundamental aspects of the solidification and subsequent phase

transformations in as-cast TiAl alloys. It covers the initial dendritic solidification, the formation of

lamellar structures, and the influence of alloying elements and cooling rates. The effects of

various heat treatment strategies, including homogenization and hot isostatic pressing (HIP),

on refining the as-cast microstructure and enhancing mechanical properties are also discussed

in detail.

Solidification Pathway and Phase Transformations
The solidification of γ-TiAl alloys is a complex process involving several phase transformations.

The exact sequence is highly dependent on the alloy composition, particularly the aluminum

content, and the cooling rate. For hypoperitectic alloys, which are of significant commercial

interest, the solidification typically proceeds through the primary formation of the disordered

hexagonal close-packed (hcp) α-phase or the body-centered cubic (bcc) β-phase, followed by a

series of solid-state transformations.

A common solidification pathway for many TiAl alloys involves the initial formation of primary α

dendrites from the liquid phase.[1][2] As the alloy cools, these dendrites grow and a γ-phase

forms in the interdendritic regions.[1][2] Upon further cooling, the primary α-phase undergoes a

solid-state transformation to a lamellar structure composed of alternating platelets of the

ordered hexagonal α₂-phase (Ti₃Al) and the tetragonal γ-phase (TiAl).[1][2] This lamellar

structure is a hallmark of many as-cast and heat-treated TiAl alloys and plays a critical role in

determining their mechanical properties.

The following diagram illustrates a typical solidification pathway for a hypoperitectic TiAl alloy.
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Figure 1: Solidification pathway of a typical hypoperitectic TiAl alloy.

Quantitative Microstructural Data
The microstructure of as-cast and heat-treated TiAl alloys can be quantified by several

parameters, including the volume fraction of different phases, lamellar colony size, and

interlamellar spacing. These parameters are strongly influenced by the alloy composition and

processing conditions and, in turn, have a significant impact on the mechanical properties. The

following tables summarize quantitative data from various studies on different TiAl alloys.
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Alloy
Composition
(at.%)

Condition
Lamellar
Colony Size
(μm)

Interlamellar
Spacing (μm)

Reference

Ti-46.36Al-

2.01Cr-2.05Nb
As-cast 421.51 1.25 [2]

Ti-47.01Al-

2.09Nb-2.02Cr
As-cast 561.03 1.54 [2]

Ti-47Al-2Cr-2Nb
As-HIPed + HT

(1310°C)

~150 (edge),

~100 (center)
1-3 [3]

Ti-47Al-2Cr-2Nb
As-HIPed + HT

(1185°C)

~138 (edge), ~80

(center)
> 3 [3]

Table 1: Microstructural Parameters of As-Cast and Heat-Treated TiAl Alloys.

Alloy
Compositio
n (at.%)

Condition
Yield
Strength
(MPa)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Reference

Ti-47Al-2Cr-

2Nb

As-HIPed +

HT (1310°C)
~550 ~650 ~1.2 [3]

Ti-47Al-2Cr-

2Nb

As-HIPed +

HT (1185°C)
~550 ~620 ~0.5 [3]

Ti-46Al-1Cr-

2V
As-cast - - 0.62 [4]

Ti-46Al-1Cr-

2V

Cyclic Heat

Treated
- - 1.52 [4]

Ti-48Al-2Cr-

2Nb
As-cast 482 - 0.3 [5]

Ti-48Al-2Cr-

2Nb
Heat Treated 650 - 0.71 [5]
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Table 2: Mechanical Properties of As-Cast and Heat-Treated TiAl Alloys.

Experimental Protocols
Alloy Preparation: Vacuum Arc Melting
A common method for producing TiAl alloys in a research setting is vacuum arc melting. This

technique helps to minimize contamination from atmospheric gases.

Raw Materials: High-purity titanium (99.9%), aluminum (99.99%), and other alloying

elements are weighed to the desired atomic percentages.

Chamber Preparation: The raw materials are placed in a water-cooled copper crucible inside

a vacuum chamber. The chamber is then evacuated to a high vacuum (typically < 10⁻⁴ mbar)

and backfilled with high-purity argon gas. This process is often repeated multiple times to

ensure a clean atmosphere.

Melting: A non-consumable tungsten electrode is used to strike an arc with the raw materials,

causing them to melt. The molten alloy is kept in the liquid state for a period to ensure

homogeneity.

Ingot Casting: The molten alloy is then allowed to solidify in the copper crucible. To further

improve homogeneity, the resulting ingot is typically flipped and remelted several times.

Microstructural Characterization
Sample Preparation: The as-cast ingots are sectioned using a slow-speed diamond saw to

minimize deformation. The sectioned samples are then mounted in a conductive resin.

Grinding and Polishing: The mounted samples are ground using a series of silicon carbide

papers with decreasing grit size (e.g., 240, 400, 600, 800, 1200 grit). Subsequently, they are

polished using diamond suspensions (e.g., 6 μm, 3 μm, 1 μm) to achieve a mirror-like

surface finish. A final polishing step with a colloidal silica suspension may be used to remove

any remaining fine scratches.

Etching: To reveal the microstructure, the polished samples are etched with a suitable

reagent, such as Kroll's reagent (e.g., 2% HF, 6% HNO₃, 92% H₂O) or a modified Kroll's
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reagent. The etching time is critical and needs to be carefully controlled to avoid over-

etching.

Microscopy: The etched microstructures are then examined using optical microscopy (OM)

and scanning electron microscopy (SEM). SEM in backscattered electron (BSE) mode is

particularly useful for distinguishing between the different phases based on atomic number

contrast (heavier elements appear brighter).

The following diagram illustrates a typical experimental workflow for the preparation and

characterization of as-cast TiAl alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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